Cas no 1167055-47-1 (7-Methyl-6-azaindole-3-carbaldehyde)

7-Methyl-6-azaindole-3-carbaldehyde is a heterocyclic organic compound featuring a fused pyridine-pyrrole (azaindole) core with a formyl group at the 3-position and a methyl substituent at the 7-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The aldehyde functionality offers reactivity for further derivatization, enabling the construction of complex scaffolds. Its azaindole moiety is of interest in medicinal chemistry due to its resemblance to indole, often enhancing binding affinity and metabolic stability. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.

7-Methyl-6-azaindole-3-carbaldehyde structure

1167055-47-1 structure

Product Name:7-Methyl-6-azaindole-3-carbaldehyde

CAS No:1167055-47-1

MF:C₉H₈N₂O

MW:160.17262172699

MDL:MFCD12405151

CID:4561361

PubChem ID:53399611

Update Time:2025-05-20

7-Methyl-6-azaindole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 7-Methyl-6-azaindole-3-carbaldehyde
- 7-Methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde
- 1H-Pyrrolo[2,3-c]pyridine-3-carboxaldehyde, 7-methyl-
- MDL： MFCD12405151
- Inchi： 1S/C9H8N2O/c1-6-9-8(2-3-10-6)7(5-12)4-11-9/h2-5,11H,1H3
- InChI Key： STEZYBAYTZXURM-UHFFFAOYSA-N
- SMILES： C1(C)=NC=CC2C(C=O)=CNC1=2

Computed Properties

Exact Mass: 160.063662883g/mol
Monoisotopic Mass: 160.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 45.8Å²

7-Methyl-6-azaindole-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0997800-5g	7-Methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde	1167055-47-1	95%	5g	$2500	2024-08-02
eNovation Chemicals LLC	Y0997800-5g	7-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde	1167055-47-1	95%	5g	$2500	2025-02-20
eNovation Chemicals LLC	Y0997800-5g	7-methyl-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde	1167055-47-1	95%	5g	$2500	2025-02-21

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Additional information on 7-Methyl-6-azaindole-3-carbaldehyde

7-Methyl-6-azaindole-3-carbaldehyde: A Comprehensive Overview

7-Methyl-6-azaindole-3-carbaldehyde, also known by its CAS number 1167055-47-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug discovery and chemical synthesis.

The molecular structure of 7-Methyl-6-azaindole-3-carbaldehyde consists of an indole ring system with a methyl group at position 7 and an aldehyde group at position 3. The presence of the azaindole moiety introduces interesting electronic properties, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

One of the most notable aspects of 7-Methyl-6-azaindole-3-carbaldehyde is its versatility in synthetic chemistry. Researchers have employed this compound as a key intermediate in the synthesis of complex heterocyclic structures, leveraging its reactivity to form bonds with other functional groups. For instance, its aldehyde group can undergo condensation reactions, such as the formation of imines or enamine derivatives, which are crucial in medicinal chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 7-Methyl-6-azaindole-3-carbaldehyde. Quantum mechanical calculations have revealed that the compound exhibits unique π-electron delocalization patterns, which significantly influence its interaction with biological targets. These findings have been instrumental in guiding the design of new drugs with enhanced selectivity and potency.

In terms of biological activity, 7-Methyl-6-azaindole-3-carbaldehyde has shown promising results in vitro against various enzyme targets. For example, studies have demonstrated its ability to inhibit kinases involved in cancer cell proliferation, suggesting potential applications in oncology. Additionally, its anti-inflammatory properties have been explored, making it a candidate for therapies targeting chronic inflammatory diseases.

The synthesis of 7-Methyl-6-azaindole-3-carbaldehyde has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. This development aligns with current trends toward sustainable chemical practices and underscores the importance of eco-friendly methodologies in modern drug discovery.

In conclusion, 7-Methyl-6-azaindole-3-carbaldehyde (CAS No: 1167055471) stands as a testament to the ingenuity and progress in organic chemistry. Its structural features, synthetic flexibility, and biological potential continue to make it a valuable tool in both academic research and industrial applications. As research advances, this compound is expected to pave the way for innovative solutions in medicine and beyond.